(2-aminohexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methanol

• IUPAC Name: (2-amino-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrol-3a-yl)methanol
• InChI: InChI=1S/C8H16N2O/c9-10-4-7-2-1-3-8(7,5-10)6-11/h7,11H,1-6,9H2
• InChI Key: PIGQTWLCYRXIAS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN(CC2(C1)CO)N
• Molecular Formula: C8H16N2O
• Molecular Weight: 156.23 g/mol

Description

(2-aminohexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methanol, also known as AHCP, is an organic compound that has been used in various scientific research applications. AHCP is a derivative of pyrrolidine, a five-member heterocyclic ring composed of four nitrogen atoms and one carbon atom. AHCP has been studied for its potential biological effects, such as its anti-inflammatory, anti-oxidative, and anti-cancer properties.

Scientific Research Applications

Novel Synthesis and Properties

• A study on the synthesis and properties of 1,6-methanocycloundeca[b]pyrimido[5,4-d]pyrrole-12,14-dione derivatives reveals their ability to oxidize amines and alcohols in an autorecycling process, highlighting their potential in organic synthesis and chemical transformations (Mitsumoto & Nitta, 2004).

Efficient Synthesis Techniques

• Microwave-assisted aminocatalyzed [3 + 2] annulation techniques have been developed for the synthesis of pyrrole-3-methanols, demonstrating rapid and efficient methods to construct complex polycyclic heterocycles (Mir et al., 2016).

Chemical Functionalization and Applications

• Research on iodine/MeOH as a reagent system for thiocyanation of aromatics and heteroaromatics shows excellent yields and high selectivity, useful for introducing thiocyanate groups into molecules (Yadav et al., 2004).

Structural and Molecular Insights

• The crystal structure analysis of specific compounds, such as 8-Methyl-2-[4-(trifluoromethyl)phenyl]-8H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine methanol disolvate, provides insights into molecular conformations and interactions, informing future drug design and synthetic strategies (Dolzhenko et al., 2010).

Multicomponent Reaction Synthesis

• The multicomponent reaction synthesis approach has enabled the construction of unique eight- or nine-membered polyheterocyclic systems, illustrating the versatility of this method in creating complex molecules (Cao et al., 2019).

Scaffold Development for Drug Discovery

• The development of hexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide derivatives as low molecular weight polar scaffolds for compound libraries in drug discovery shows the potential of such compounds in medicinal chemistry (Yarmolchuk et al., 2011).